Cas no 5332-35-4 (2,5-Pyrrolidinedione,1-pentyl-)

• Product Name: 2,5-Pyrrolidinedione,1-pentyl-
• CAS No: 5332-35-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 370629
• PubChem ID: 79245
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-pentyl-
• 1-pentylpyrrolidine-2,5-dione
• N-AMYLSUCCINIMIDE
• N-PENTYLSUCCINIMIDE
• 1-pentyl-2,5-pyrrolidinedione
• N-Amyl-succinimid
• N-n-Amylsuccinimide
• N-n-pentylsuccinimide
• N-Pentyl-succinimid
• Succinimide,N-pentyl
• 2,5-Pyrrolidinedione, 1-pentyl-
• N-n-amyl succinimide
• XPO3M1PW2N
• BRN 0127827
• NSC-4007
• Succinimide, N-pentyl-
• 2,5-Pyrrolidinedione, 1-pentyl- (9CI)
• SCHEMBL371216
• FT-0693778
• NSC4007
• 5-21-09-00443 (Beilstein Handbook Reference)
• DTXSID10201465
• NSC 4007
• N-(n-Pentyl)succinimide
• AI3-02971
• 5332-35-4
• UNII-XPO3M1PW2N
• 1-pentyl-pyrrolidine-2,5-dione
• AKOS002845459
• 2, 1-pentyl-

• Inchi： 1S/C9H15NO2/c1-2-3-4-7-10-8(11)5-6-9(10)12/h2-7H2,1H3
• InChI Key： NEQDNPLLVJBQNJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCCCC)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.058
• Boiling Point: 285.1°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.481
• PSA: 37.38000
• LogP: 1.26350